Cas no 1157066-10-8 (3-hydroxy-N-(2-hydroxypropyl)benzamide)

• Product Name: 3-hydroxy-N-(2-hydroxypropyl)benzamide
• CAS No: 1157066-10-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4573813
• Update Time: 2025-11-03

3-hydroxy-N-(2-hydroxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-N-(2-hydroxypropyl)benzamide
• Benzamide, 3-hydroxy-N-(2-hydroxypropyl)-

• Inchi： 1S/C10H13NO3/c1-7(12)6-11-10(14)8-3-2-4-9(13)5-8/h2-5,7,12-13H,6H2,1H3,(H,11,14)
• InChI Key： YTESVMSPZJQAEE-UHFFFAOYSA-N
• SMILES： C(NCC(O)C)(=O)C1=CC=CC(O)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 116-118 °C
• Boiling Point: 421.2±30.0 °C at 760 mmHg
• Flash Point: 208.5±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-hydroxy-N-(2-hydroxypropyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-hydroxy-N-(2-hydroxypropyl)benzamide

3-Hydroxy-N-(2-Hydroxypropyl)Benzamide: A Comprehensive Overview

3-Hydroxy-N-(2-hydroxypropyl)benzamide (CAS No. 1157066-10-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention from researchers worldwide. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 3-hydroxy-N-(2-hydroxypropyl)benzamide, providing a comprehensive understanding of its role in modern science.

The chemical structure of 3-hydroxy-N-(2-hydroxypropyl)benzamide consists of a benzene ring substituted with a hydroxyl group at the third position and an N-substituted amide group. The amide group is further modified with a 2-hydroxypropyl chain, which introduces hydroxyl functionality into the molecule. This structural arrangement endows the compound with unique physicochemical properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 3-hydroxy-N-(2-hydroxypropyl)benzamide as a precursor in drug discovery. Its ability to form hydrogen bonds due to the hydroxyl groups and amide functionalities makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role in modulating enzyme activities, particularly in kinase and protease inhibition assays, which are critical targets in therapeutic development.

The synthesis of 3-hydroxy-N-(2-hydroxypropyl)benzamide involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, aligning with green chemistry principles.

In terms of applications, 3-hydroxy-N-(2-hydroxypropyl)benzamide has found utility in both academic research and industrial settings. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of complex molecules with therapeutic potential. Additionally, its ability to act as a chelating agent has opened avenues for its use in metalloenzyme studies and coordination chemistry.

From a pharmacological perspective, 3-hydroxy-N-(2-hydroxypropyl)benzamide exhibits promising bioactivity in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Furthermore, its antioxidant properties make it a candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

The exploration of 3-hydroxy-N-(2-hydroxypropyl)benzamide continues to expand into new territories. Researchers are now investigating its potential as a scaffold for developing peptide-based drugs or as a component in drug delivery systems. The compound's versatility and modifiable structure make it an ideal candidate for these innovative applications.

In conclusion, 3-hydroxy-N-(2-hydroxypropyl)benzamide (CAS No. 1157066-10-8) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development endeavors.